Cas no 1378820-23-5 (1-(3-Chloropyrazin-2-yl)butan-1-one)

• Product Name: 1-(3-Chloropyrazin-2-yl)butan-1-one
• CAS No: 1378820-23-5
• MF: C₈H₉ClN₂O
• MW: 184.62286067009
• CID: 2190196
• Update Time: 2023-08-07

1-(3-Chloropyrazin-2-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloropyrazin-2-yl)butan-1-one

• Inchi： 1S/C8H9ClN2O/c1-2-3-6(12)7-8(9)11-5-4-10-7/h4-5H,2-3H2,1H3
• InChI Key： ZTZZXTIDMUPKSC-UHFFFAOYSA-N
• SMILES： ClC1C(C(CCC)=O)=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Topological Polar Surface Area: 42.8